Methyl hydrogen sulfate;prop-2-enimidate;trimethyl(2-prop-2-enoyloxyethyl)azanium

• CAS No.: 52285-95-7
• Molecular Formula: C12H24N2O7S
• Molecular Weight: 340.40 g/mol
• IUPAC Name: methyl hydrogen sulfate;prop-2-enimidate;trimethyl(2-prop-2-enoyloxyethyl)azanium
• InChI: InChI=1S/C8H16NO2.C3H5NO.CH4O4S/c1-5-8(10)11-7-6-9(2,3)4;1-2-3(4)5;1-5-6(2,3)4/h5H,1,6-7H2,2-4H3;2H,1H2,(H2,4,5);1H3,(H,2,3,4)/q+1;;/p-1
• InChI Key: VRCAXAWUWQFHNV-UHFFFAOYSA-M
• Canonical SMILES: C[N+](C)(C)CCOC(=O)C=C.COS(=O)(=O)O.C=CC(=N)[O-]

Description

Methyl hydrogen sulfate;prop-2-enimidate;trimethyl(2-prop-2-enoyloxyethyl)azanium is a complex organic compound with the molecular formula C12H24N2O7S. This compound is known for its unique structure and diverse applications in various fields, including chemistry, biology, medicine, and industry .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of methyl hydrogen sulfate;prop-2-enimidate;trimethyl(2-prop-2-enoyloxyethyl)azanium involves multiple steps. One common method includes the reaction of methyl sulfate with prop-2-enamide and trimethyl(2-prop-2-enoyloxyethyl)azanium under controlled conditions. The reaction typically requires a catalyst and is carried out at a specific temperature and pressure to ensure the desired product is obtained .

Industrial Production Methods

In industrial settings, the production of this compound is scaled up using large reactors and automated systems. The process involves the careful monitoring of reaction parameters to maintain consistency and yield. The use of advanced purification techniques ensures that the final product meets the required standards for various applications .

Chemical Reactions Analysis

Types of Reactions

Methyl hydrogen sulfate;prop-2-enimidate;trimethyl(2-prop-2-enoyloxyethyl)azanium undergoes several types of chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions with various nucleophiles under appropriate conditions.

Common Reagents and Conditions

The reactions involving this compound typically require specific reagents and conditions. For example, oxidation reactions may require acidic or basic conditions, while reduction reactions often need anhydrous solvents and inert atmospheres to prevent unwanted side reactions .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For instance, oxidation may yield sulfonic acids, while reduction can produce alcohols or amines .

Scientific Research Applications

Methyl hydrogen sulfate;prop-2-enimidate;trimethyl(2-prop-2-enoyloxyethyl)azanium has a wide range of scientific research applications, including:

Chemistry: Used as a reagent in organic synthesis and catalysis.

Biology: Employed in biochemical assays and as a probe for studying enzyme activities.

Medicine: Investigated for its potential therapeutic properties and as a drug delivery agent.

Industry: Utilized in the production of polymers, coatings, and other materials.

Mechanism of Action

The mechanism of action of methyl hydrogen sulfate;prop-2-enimidate;trimethyl(2-prop-2-enoyloxyethyl)azanium involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

Similar Compounds

Some compounds similar to methyl hydrogen sulfate;prop-2-enimidate;trimethyl(2-prop-2-enoyloxyethyl)azanium include:

• Methyl thiopseudourea sulfate
• Trimethyl(2-hydroxyethyl)ammonium methyl sulfate
• Acrylamide, (acryloyloxyethyl)trimethylammonium methyl sulfate polymer .

Uniqueness

What sets this compound apart from these similar compounds is its unique combination of functional groups, which confer distinct chemical and physical properties. This uniqueness makes it particularly valuable in specific applications where other compounds may not be as effective .